Cas no 57543-67-6 (6-Chloro-2H-chromene-3-carbonitrile)

• Product Name: 6-Chloro-2H-chromene-3-carbonitrile
• CAS No: 57543-67-6
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• MDL: MFCD00052359
• CID: 366891
• PubChem ID: 1475920
• Update Time: 2025-06-08

6-Chloro-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2H-chromene-3-carbonitrile
• 2H-1-Benzopyran-3-carbonitrile,6-chloro-
• 6-chloro-3-cyano-2H-chromene
• chlorochromenecarbonitrile
• J-518518
• CS-0157649
• MFCD00052359
• AB02186
• A831493
• KHQQZPGTELLAOG-UHFFFAOYSA-N
• SCHEMBL1284500
• 4G-375S
• FT-0680355
• DTXSID90363090
• AKOS002679620
• C16011
• 57543-67-6
• DB-359383

• MDL： MFCD00052359
• Inchi： 1S/C10H6ClNO/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-4H,6H2
• InChI Key： KHQQZPGTELLAOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C#N)CO2

Computed Properties

• Exact Mass: 191.01400
• Monoisotopic Mass: 191.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: NA
• Density: 1.35
• Melting Point: 135-137°
• Boiling Point: 346.7 °C at 760 mmHg
• Flash Point: 163.5 °C
• PSA: 33.02000
• LogP: 2.63938

6-Chloro-2H-chromene-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 6-Chloro-2H-chromene-3-carbonitrile

Comprehensive Overview of 6-Chloro-2H-chromene-3-carbonitrile (CAS No. 57543-67-6): Properties, Applications, and Industry Insights

6-Chloro-2H-chromene-3-carbonitrile (CAS 57543-67-6) is a specialized organic compound belonging to the chromene family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₁₀H₆ClNO, combines a chloro-substituted chromene core with a cyano functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently search for "6-Chloro-2H-chromene-3-carbonitrile uses" or "CAS 57543-67-6 synthesis," reflecting its growing relevance in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 6-Chloro-2H-chromene-3-carbonitrile has surged, driven by their applications in developing antimicrobial agents and anticancer scaffolds. Studies highlight its role as a precursor for kinase inhibitors, a hot topic in oncology research. The compound's nitrile group offers reactivity for further derivatization, aligning with trends in "fragment-based drug design"—a frequently searched term in AI-driven chemistry platforms. Its chromene backbone also contributes to fluorescence properties, sparking interest in "organic LED materials" applications.

From a synthetic chemistry perspective, CAS 57543-67-6 is typically prepared via cyclocondensation reactions involving 2-chlorobenzaldehydes and malononitrile derivatives. Optimization of "green synthesis methods" for this compound remains a trending search query, reflecting the industry's shift toward sustainable practices. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), a critical parameter for pharmaceutical-grade intermediates.

The compound's stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) make it practical for industrial-scale applications. Notably, patent databases reveal its incorporation in "crop protection formulations," addressing the rising global demand for eco-friendly pesticides. This aligns with Google Trends data showing increased searches for "agrochemical intermediates 2024."

Regulatory compliance is another key focus area. While 6-Chloro-2H-chromene-3-carbonitrile itself isn't classified as hazardous under major chemical inventories, proper handling guidelines—often searched as "CAS 57543-67-6 safety data"—recommend standard laboratory precautions. The compound's low ecotoxicity profile positions it favorably compared to traditional halogenated aromatics, a significant advantage in ESG-conscious markets.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage—a trending topic in materials science forums. Researchers also explore its potential in photoredox catalysis, capitalizing on the chromene ring's electron-transfer capabilities. These innovations respond to frequent queries like "advanced organic synthesis techniques" and "MOF building blocks" across academic search engines.

In conclusion, 6-Chloro-2H-chromene-3-carbonitrile (CAS 57543-67-6) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted utility—from drug discovery to sustainable agriculture—ensures continued relevance in peer-reviewed literature and industrial R&D, making it a compound worthy of in-depth study for professionals across chemical disciplines.